Cas no 161315-18-0 (1-Piperidinecarboxylicacid, 4-amino-4-cyano-, ethyl ester)

• Product Name: 1-Piperidinecarboxylicacid, 4-amino-4-cyano-, ethyl ester
• CAS No: 161315-18-0
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 109736
• PubChem ID: 22907111
• Update Time: 2025-04-18

1-Piperidinecarboxylicacid, 4-amino-4-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 4-amino-4-cyano-, ethyl ester
• 1-Piperidinecarboxylicacid,4-amino-4-cyano-,ethylester(9CI)
• ethyl 4-amino-4-cyanopiperidine-1-carboxylate
• N-carboethoxy-4-amino-4-cyanopiperidine
• SCHEMBL1140258
• 161315-18-0
• ZPHWSWVROJVQKL-UHFFFAOYSA-N

• Inchi： 1S/C9H15N3O2/c1-2-14-8(13)12-5-3-9(11,7-10)4-6-12/h2-6,11H2,1H3
• InChI Key： ZPHWSWVROJVQKL-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(C#N)(CC1)N)=O

Computed Properties

• Exact Mass: 197.11655
• Monoisotopic Mass: 197.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4A^2
• XLogP3: -0.3

Experimental Properties

• PSA: 79.35